molecular formula C17H15ClFN3S B8524346 2-Chloro-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile CAS No. 873443-70-0

2-Chloro-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile

Cat. No.: B8524346
CAS No.: 873443-70-0
M. Wt: 347.8 g/mol
InChI Key: VTFGEZLFALCGLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H15ClFN3S and its molecular weight is 347.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

873443-70-0

Molecular Formula

C17H15ClFN3S

Molecular Weight

347.8 g/mol

IUPAC Name

2-chloro-4-(4-fluoro-2-methylphenyl)-6-thiomorpholin-4-ylpyridine-3-carbonitrile

InChI

InChI=1S/C17H15ClFN3S/c1-11-8-12(19)2-3-13(11)14-9-16(21-17(18)15(14)10-20)22-4-6-23-7-5-22/h2-3,8-9H,4-7H2,1H3

InChI Key

VTFGEZLFALCGLE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)F)C2=CC(=NC(=C2C#N)Cl)N3CCSCC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Crude 3-cyano-2,6-dichloro-4-(4-fluoro-2-methylphenyl)pyridine, (32.44 g, 115.4 mmol) and 300 mL of methanol were added to a 500-mL, 3-necked flask (equipped with a 25-mL pressure-equilibrating addition funnel/dry N2 adapter, septum with teflon-coated thermocouple, and teflon paddle stirrer/glass shaft). Thiomorpholine (23.0 mL, 25.0 g, 242 mmol, 2.10 equiv) was added dropwise over a period of 22 minutes via the addition funnel, and the resulting mixture was stirred at 20–25° C. for 18 hours. The precipitate was filtered, washed with 30 mL of methanol, and dried to afford 35.47 g (88.4%) of 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholino)pyridine as a beige solid.
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300 mL
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23 mL
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Synthesis routes and methods II

Procedure details

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